3-Methoxy-estra-2,5(10)-dien-17-ol
3-Methoxy-estra-2,5(10)-dien-17-ol
Brand Name:
Vulcanchem
CAS No.:
101978-01-2
VCID:
VC0021180
InChI:
InChI=1S/C19H28O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,15-18,20H,3,5-11H2,1-2H3/t15-,16-,17+,18?,19+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4=C3CC=C(C4)OC
Molecular Formula:
C19H28O2
Molecular Weight:
288.4 g/mol
3-Methoxy-estra-2,5(10)-dien-17-ol
CAS No.: 101978-01-2
Main Products
VCID: VC0021180
Molecular Formula: C19H28O2
Molecular Weight: 288.4 g/mol
CAS No. | 101978-01-2 |
---|---|
Product Name | 3-Methoxy-estra-2,5(10)-dien-17-ol |
Molecular Formula | C19H28O2 |
Molecular Weight | 288.4 g/mol |
IUPAC Name | (8R,9S,13S,14S)-3-methoxy-13-methyl-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-ol |
Standard InChI | InChI=1S/C19H28O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,15-18,20H,3,5-11H2,1-2H3/t15-,16-,17+,18?,19+/m1/s1 |
Standard InChIKey | XFFZLECPCHQJIR-BBCBXFPWSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2O)CCC4=C3CC=C(C4)OC |
SMILES | CC12CCC3C(C1CCC2O)CCC4=C3CC=C(C4)OC |
Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=C3CC=C(C4)OC |
PubChem Compound | 16752606 |
Last Modified | Nov 11 2021 |
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